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Compound of Interest

Compound Name:
Benzenemethanaminium, N,N,N-

triethyl-

Cat. No.: B097683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of

Benzyltriethylammonium chloride (BTEAC), a quaternary ammonium salt widely utilized as a

phase-transfer catalyst in organic synthesis. Understanding its affinity for atmospheric moisture

is critical for its proper handling, storage, and application in research and development,

particularly in moisture-sensitive reactions.

Core Physical and Chemical Properties
Benzyltriethylammonium chloride is a white to light yellow crystalline powder.[1] Its ionic nature

contributes to its high solubility in polar solvents like water and alcohols.[2][3] A summary of its

key properties is presented below.
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Property Value Reference(s)

Chemical Name

N,N,N-

Triethylbenzenemethanaminiu

m chloride

[4]

Synonyms

BTEAC, TEBAC,

Triethylbenzylammonium

chloride

[1][4]

CAS Number 56-37-1 [1][4][5]

Molecular Formula C₁₃H₂₂ClN [1][5]

Molecular Weight 227.77 g/mol [1][6]

Appearance
White to light yellow crystalline

powder
[1][4]

Melting Point 190-192 °C (decomposes) [1][7]

Water Solubility 700 g/L (at 20 °C) [1][8][9]

Hygroscopicity Hygroscopic (qualitative) [1][4][10][11][12]

Storage Temperature
Store below +30°C in a dry,

well-ventilated place
[1][5]

The Hygroscopic Nature of Benzyltriethylammonium
Chloride
The term "hygroscopic" indicates that Benzyltriethylammonium chloride readily absorbs and

retains moisture from the surrounding atmosphere.[4][11] This characteristic is common among

quaternary ammonium compounds, which are notoriously difficult to keep dry.[13] The

presence of absorbed water can be significant, with some technical data sheets specifying a

water content of up to 2.0% as determined by Karl Fischer titration.[14]

The hygroscopic nature of BTEAC has significant practical implications for its use. The

introduction of unknown quantities of water can interfere with moisture-sensitive reactions,

potentially altering reaction kinetics, influencing product selectivity, or inhibiting catalysis
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altogether.[13] For instance, in anionic polymerization reactions, the presence of more than

0.1% water can retard or completely prevent the process.[13] Therefore, stringent control over

handling and storage conditions is paramount.

The following diagram illustrates the logical consequences stemming from the hygroscopic

properties of BTEAC.
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Caption: Logical workflow of the implications of BTEAC's hygroscopic nature.

Experimental Protocol for Hygroscopicity
Determination
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While specific quantitative data for BTEAC is not readily available in the surveyed literature, its

hygroscopic profile can be determined experimentally. A standard method involves exposing

the material to controlled humidity environments and measuring the change in mass over time.

The following is a generalized protocol based on the desiccator method using saturated salt

solutions.

Objective: To quantify the moisture uptake of Benzyltriethylammonium chloride at various

relative humidity (RH) levels.

Materials:

Benzyltriethylammonium chloride (pre-dried)

Analytical balance (4-5 decimal places)

Several airtight glass desiccators

Saturated salt solutions to create different RH environments (e.g., LiCl for ~11% RH, MgCl₂

for ~33% RH, NaCl for ~75% RH, K₂SO₄ for ~97% RH)

Weighing bottles (tared)

Drying oven and a desiccator with a strong desiccant (e.g., P₂O₅) for pre-drying the sample.

Methodology:

Sample Preparation: Dry a sample of Benzyltriethylammonium chloride in a vacuum oven at

a temperature below its decomposition point (e.g., 60-80°C) until a constant weight is

achieved. This ensures the starting material is anhydrous.

Initial Weighing: Transfer approximately 1.0 g of the dried sample into several pre-weighed

weighing bottles. Record the exact initial mass of the sample in each bottle.

Exposure to Controlled Humidity: Place one weighing bottle into each of the desiccators

containing different saturated salt solutions. Ensure the desiccators are properly sealed to

maintain a constant internal relative humidity.
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Gravimetric Analysis: At predetermined time intervals (e.g., 24, 48, 72 hours), quickly remove

each weighing bottle, seal it, and weigh it on the analytical balance. Record the mass.

Equilibrium Determination: Continue this process until the mass of each sample remains

constant over two consecutive measurements, indicating that equilibrium with the

surrounding atmosphere has been reached.

Data Calculation: Calculate the percentage of water absorbed by the sample at each RH

level using the following formula:

Water Absorption (%) = [(Mass at Equilibrium - Initial Dry Mass) / Initial Dry Mass] x 100

The following diagram outlines this experimental workflow.
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Caption: Experimental workflow for determining the hygroscopicity of BTEAC.

Conclusion
The hygroscopic nature of Benzyltriethylammonium chloride is a critical physical property that

must be carefully managed in a laboratory or industrial setting.[4][10] Its propensity to absorb

atmospheric moisture necessitates storage in dry, tightly sealed containers and may require

handling in a controlled atmosphere to ensure the integrity and reproducibility of chemical

processes.[5][15] While quantitative data is sparse in public literature, the experimental

protocols outlined in this guide provide a clear path for researchers to characterize this property

for their specific applications, ensuring greater control and success in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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